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Compound of Interest

Compound Name: 4-Phenoxy-2,6-diisopropyl aniline

Cat. No.: B1589930 Get Quote

Essential Safety and Handling Guide for 4-
Phenoxy-2,6-diisopropyl aniline
This guide provides crucial safety and logistical information for the handling and disposal of 4-
Phenoxy-2,6-diisopropyl aniline (CAS No: 80058-85-1). The following procedures are

designed to ensure the safety of researchers, scientists, and drug development professionals.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 4-Phenoxy-2,6-diisopropyl aniline
is provided below.

Property Value

Molecular Formula C18H23NO

Molecular Weight 269.38

CAS Number 80058-85-1

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety when handling 4-Phenoxy-2,6-diisopropyl
aniline, the following personal protective equipment is mandatory. This compound is an
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aromatic amine, and appropriate precautions for this class of compounds should be taken.

PPE Category Specific Requirements

Eye/Face Protection
Wear chemical safety goggles or a face shield.

[1]

Skin Protection

Chemical-resistant gloves (e.g., Butyl,

Neoprene, Viton) are required. Nitrile gloves

may offer limited protection and should be

changed frequently.[2] A fully buttoned lab coat

must be worn.[2][3]

Respiratory Protection

Use in a well-ventilated area, preferably within a

certified chemical fume hood or glove box.[4] If

ventilation is inadequate, a respirator may be

necessary.[5]

Footwear Closed-toe shoes are required.[3]

Handling and Storage
Proper handling and storage procedures are critical to maintaining a safe laboratory

environment.

Handling:

Avoid contact with skin and eyes.[6][7]

Avoid the formation of dust and aerosols.[6][7]

Handle in a well-ventilated place.[7]

Wash hands thoroughly after handling.[8]

Storage:

Store in a cool, dry, and well-ventilated area.[6]
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Keep the container tightly closed.[6]

Store away from incompatible materials such as strong oxidizing agents.[2]

Emergency Procedures
In the event of an emergency, follow these procedures.

Emergency Situation First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[7][9]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention.[4][7][9]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes, including under the eyelids. Seek

immediate medical attention.[6][9]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.[7]

[9]

Spill and Disposal Plan
Spill Containment:

Evacuate the area and ensure adequate ventilation.

Wear appropriate personal protective equipment.

For small spills, absorb with an inert material (e.g., sand, vermiculite) and collect for

disposal.[3]
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Prevent the spill from entering drains.[6]

Waste Disposal:

Dispose of waste in accordance with local, state, and federal regulations.

Contaminated materials should be placed in a suitable, labeled, and closed container for

disposal.[6]

Safe Handling Workflow
The following diagram outlines the logical workflow for safely handling 4-Phenoxy-2,6-
diisopropyl aniline.
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Safe Handling Workflow for 4-Phenoxy-2,6-diisopropyl aniline
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Caption: Safe Handling Workflow Diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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